Caprolactam Dihydrogen Phosphate

• CAS RN: 19411-98-4
• Molecular Formula: C6H14NO5P
• Molecular Weight: 211.15 g/mol
• IUPAC Name: azepan-2-one;phosphoric acid
• InChI: InChI=1S/C6H11NO.H3O4P/c8-6-4-2-1-3-5-7-6;1-5(2,3)4/h1-5H2,(H,7,8);(H3,1,2,3,4)
• InChI Key: AACGGHWZDKJPKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)NCC1.OP(=O)(O)O

Description

Caprolactam Dihydrogen Phosphate is a useful research compound. Its molecular formula is C6H14NO5P and its molecular weight is 211.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 ml flask containing 11.32 g of caprolactam (0.1 mol), 30 ml water was added and stirred for dissolution. 11.53 g of 85% phosphoric acid (0.1 mol) was added dropwise into the flask over 30 min at room temperature. Then the reaction was stirred for another 12 hours. Desired product was formed after water was removed under reduced pressure and dried at 110° C. under 1–5 mmHg for 1 hour. The white, moisture- and water-stable solid of caprolactam dihydrogen phosphate was obtained with a yield of 98.6% and a melting point of 61–64° C. No glass transition temperature was observed.